2-[2-(4-Ethoxy-phenoxy)-ethylsulfanyl]-benzooxazole

• Molecular Formula: C17H17NO3S
• Molecular Weight: 315.4 g/mol
• IUPAC Name: 2-[2-(4-ethoxyphenoxy)ethylsulfanyl]-1,3-benzoxazole
• InChI: InChI=1S/C17H17NO3S/c1-2-19-13-7-9-14(10-8-13)20-11-12-22-17-18-15-5-3-4-6-16(15)21-17/h3-10H,2,11-12H2,1H3
• InChI Key: FNEGQPOKCWGBRE-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)OCCSC2=NC3=CC=CC=C3O2

Description

2-[2-(4-Ethoxy-phenoxy)-ethylsulfanyl]-benzooxazole, commonly known as EEB, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. EEB is a benzooxazole derivative that has a unique structure, making it an interesting subject for further research.

Mechanism of Action

The mechanism of action of EEB is not fully understood, but it is believed to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. EEB has also been shown to inhibit the activity of acetylcholinesterase, which may contribute to its potential use in the treatment of Alzheimer's disease.
Biochemical and Physiological Effects
EEB has been shown to exhibit anticancer activity by inhibiting the growth of cancer cells. It has also been shown to inhibit the activity of acetylcholinesterase, which may contribute to its potential use in the treatment of Alzheimer's disease. However, further studies are needed to fully understand the biochemical and physiological effects of EEB.

Advantages and Limitations for Lab Experiments

One advantage of using EEB in lab experiments is its unique structure, which makes it an interesting subject for further research. However, one limitation is the lack of information available on its toxicity and side effects. Further studies are needed to determine the safety of EEB for use in lab experiments.

Future Directions

There are several future directions for research on EEB. One area of interest is its potential use in the treatment of cancer and Alzheimer's disease. Further studies are needed to fully understand the mechanism of action of EEB and its potential therapeutic applications. Another area of interest is the synthesis of new derivatives of EEB with improved properties, such as increased potency and decreased toxicity. Overall, EEB is a promising compound that has the potential to make significant contributions to the field of medicinal chemistry.

Synthesis Methods

The synthesis of EEB involves a series of chemical reactions that begin with the reaction of 2-aminobenzoic acid with thionyl chloride to form 2-chlorobenzoic acid. This is followed by the reaction of 2-chlorobenzoic acid with 4-ethoxyphenol and sodium hydride to form 2-(4-ethoxyphenoxy)benzoic acid. The final step involves the reaction of 2-(4-ethoxyphenoxy)benzoic acid with thioacetic acid to form EEB.

Scientific Research Applications

EEB has been studied extensively in the field of medicinal chemistry due to its potential therapeutic applications. It has been shown to exhibit anticancer activity by inhibiting the growth of cancer cells. EEB has also been studied for its potential use in the treatment of Alzheimer's disease, as it has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine in the brain.